Cas no 1261757-96-3 (3-Bromo-2'-iodo-4'-(trifluoromethoxy)propiophenone)

• Product Name: 3-Bromo-2'-iodo-4'-(trifluoromethoxy)propiophenone
• CAS No: 1261757-96-3
• MF: C₁₀H₇BrF₃IO₂
• MW: 422.96506524086
• CID: 4965516
• Update Time: 2025-07-02

3-Bromo-2'-iodo-4'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2'-iodo-4'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C10H7BrF3IO2/c11-4-3-9(16)7-2-1-6(5-8(7)15)17-10(12,13)14/h1-2,5H,3-4H2
• InChI Key： JARONQFNEXXKMM-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(CCBr)=O)OC(F)(F)F

Computed Properties

• Exact Mass: 421.86262 g/mol
• Monoisotopic Mass: 421.86262 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3
• Molecular Weight: 422.96

Additional information on 3-Bromo-2'-iodo-4'-(trifluoromethoxy)propiophenone

Professional Introduction to Compound with CAS No. 1261757-96-3 and Product Name: 3-Bromo-2'-iodo-4'-(trifluoromethoxy)propiophenone

The compound with the CAS number 1261757-96-3 and the product name 3-Bromo-2'-iodo-4'-(trifluoromethoxy)propiophenone represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the synthesis of biologically active compounds. The presence of both bromo and iodo substituents, combined with a trifluoromethoxy group, makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for specialized intermediates in drug development has surged, driven by the need for more efficient and selective synthetic routes. 3-Bromo-2'-iodo-4'-(trifluoromethoxy)propiophenone stands out as a promising candidate due to its ability to facilitate the construction of complex molecular architectures. The trifluoromethoxy group, in particular, is known for its ability to enhance the metabolic stability and lipophilicity of pharmaceutical compounds, making it an attractive feature for medicinal chemists.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions. The iodo and bromo substituents provide convenient handles for palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in the construction of biaryl systems, which are prevalent in many FDA-approved drugs. For instance, recent studies have demonstrated the use of 3-Bromo-2'-iodo-4'-(trifluoromethoxy)propiophenone in the synthesis of novel kinase inhibitors, which have shown promising activity against various cancer cell lines.

Furthermore, the compound's structural framework allows for further functionalization through nucleophilic substitution reactions. The bromo and iodo atoms can be readily displaced by a wide range of nucleophiles, enabling the introduction of diverse pharmacophores. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and diversification of molecular structures are essential.

Recent advancements in computational chemistry have also highlighted the importance of 3-Bromo-2'-iodo-4'-(trifluoromethoxy)propiophenone as a key intermediate. Molecular modeling studies have shown that this compound can serve as a scaffold for designing molecules with optimized binding affinities to target proteins. By leveraging computational tools, researchers can predict the most effective positions for functionalization, thereby accelerating the drug discovery process.

The trifluoromethoxy group has been extensively studied for its impact on pharmacokinetic properties. Its ability to increase metabolic stability while maintaining lipophilicity makes it an invaluable moiety in drug design. Several recent publications have reported the successful incorporation of trifluoromethoxy groups into lead compounds that have advanced into clinical trials. This underscores the importance of intermediates like 3-Bromo-2'-iodo-4'-(trifluoromethoxy)propiophenone in modern pharmaceutical research.

Another area where this compound has shown promise is in the synthesis of fluorescent probes. The combination of halogenated aromatic rings with electron-withdrawing groups like trifluoromethoxy can lead to enhanced fluorescence properties. These probes are increasingly used in biochemical assays and imaging techniques, providing researchers with powerful tools to study biological processes at the molecular level.

The synthetic methodologies involving 3-Bromo-2'-iodo-4'-(trifluoromethoxy)propiophenone have also seen significant innovation. Recent reports have described novel catalytic systems that improve yields and selectivity in key transformations. For example, transition-metal-catalyzed cross-coupling reactions under mild conditions have enabled the efficient construction of complex heterocycles. These advances not only streamline synthetic routes but also reduce costs associated with drug development.

In conclusion, 3-Bromo-2'-iodo-4'-(trifluoromethoxy)propiophenone (CAS No. 1261757-96-3) is a multifaceted intermediate with broad applications in pharmaceutical chemistry. Its unique structural features make it an ideal candidate for constructing biologically active molecules, particularly those targeting cancer and inflammatory diseases. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an increasingly important role in drug discovery and development.